N-(4-propan-2-ylphenyl)-3-bicyclo[2.2.1]heptanecarboxamide

• Molecular Formula: C17H23NO
• Molecular Weight: 257.37 g/mol
• IUPAC Name: N-(4-propan-2-ylphenyl)bicyclo[2.2.1]heptane-2-carboxamide
• InChI: InChI=1S/C17H23NO/c1-11(2)13-5-7-15(8-6-13)18-17(19)16-10-12-3-4-14(16)9-12/h5-8,11-12,14,16H,3-4,9-10H2,1-2H3,(H,18,19)
• InChI Key: QZBXORJMNFUQQM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C2CC3CCC2C3
• solubility: 2.1 [ug/mL]

Description

N-(4-propan-2-ylphenyl)-3-bicyclo[2.2.1]heptanecarboxamide is a monoterpenoid.

Scientific Research Applications

Synthesis and Chemical Properties

N-(4-propan-2-ylphenyl)-3-bicyclo[2.2.1]heptanecarboxamide and its derivatives have been the focus of various research studies due to their notable chemical properties and applications. The novel synthesis and antimicrobial studies of heterocyclic compounds, including N-(4-propan-2-ylphenyl)-3-bicyclo[2.2.1]heptanecarboxamide, have demonstrated significant drug absorption, transmission, and effects. These compounds have established their importance in pharmaceutical, medicinal, agricultural, and drug sciences. Notably, thioamido and benzamido heterocyclic compounds have exhibited various significances and applications in industrial, pharmaceutical, medicinal, and drug chemistry (Tayade, Shekar, & Shekar, 2012).

Molecular Structure and Application

The discovery, synthesis, and structure-activity relationship of a series of N-Aryl-bicyclo[2.2.1]heptane-2-carboxamides, like N-(4-propan-2-ylphenyl)-3-bicyclo[2.2.1]heptanecarboxamide, have been extensively researched. These compounds, particularly ML213, have been identified as selective KCNQ2 and KCNQ4 potassium channel openers. ML213 exhibits a unique selectivity profile for KCNQ2 and KCNQ4 over other channels, making it a valuable compound for understanding these channels in regulating neuronal activity (Yu et al., 2011).

Photoreactive Polymer Research

N-(4-propan-2-ylphenyl)-3-bicyclo[2.2.1]heptanecarboxamide has been used in the synthesis of photoreactive polymers. Poly(N,N′-diphenyl-bicyclo[2.2.1]hept-5-ene-2,3-dicarboxamide), containing photoreactive arylamide groups, undergoes photo-Fries rearrangement under UV irradiation. This reaction leads to a significant increase in the refractive index, making the material suitable for optical applications such as waveguiding. Furthermore, the photogeneration of aminoketone groups enhances the chemical reactivity of the polymer, allowing for selective post-exposure modification of polymer films (Griesser et al., 2009).

Industrial Applications

The compound and its derivatives have found applications in various industries. Salofalkyloxycarbonyl-3-bicyclo[2.2.1]heptane/heptenecarboxylate, for instance, is an important dispersing agent for polypropylene, used to improve the clarification of PP and increase its peak crystallization temperature. This has led to its widespread use in various sectors (Ying-jie, 2012).